Cas no 50655-45-3 (1-phenylnona-1,4-diyn-3-one)

• Product Name: 1-phenylnona-1,4-diyn-3-one
• CAS No: 50655-45-3
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 1568258
• PubChem ID: 3039469
• Update Time: 2025-04-21

1-phenylnona-1,4-diyn-3-one Chemical and Physical Properties

Names and Identifiers

• 1-phenylnona-1,4-diyn-3-one
• 1-Phenyl-1,4-nonadiyn-3-one
• 1,4-Nonadiyn-3-one, 1-phenyl-
• DTXSID40198697
• BRN 1956602
• 50655-45-3

• Inchi： 1S/C15H14O/c1-2-3-4-8-11-15(16)13-12-14-9-6-5-7-10-14/h5-7,9-10H,2-4H2,1H3
• InChI Key： XWKVWAOYJGOPNH-UHFFFAOYSA-N
• SMILES： O=C(C#CC1C=CC=CC=1)C#CCCCC

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07